Cas no 2169103-69-7 (2-methyl-N-(2,2,2-trifluoroethyl)propanehydrazide)

• Product Name: 2-methyl-N-(2,2,2-trifluoroethyl)propanehydrazide
• CAS No: 2169103-69-7
• MF: C₆H₁₁F₃N₂O
• MW: 184.159551858902
• CID: 6389505
• PubChem ID: 130291193
• Update Time: 2025-10-25

2-methyl-N-(2,2,2-trifluoroethyl)propanehydrazide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-(2,2,2-trifluoroethyl)propanehydrazide
• SCHEMBL19198613
• 2169103-69-7
• EN300-1276048

• Inchi： 1S/C6H11F3N2O/c1-4(2)5(12)11(10)3-6(7,8)9/h4H,3,10H2,1-2H3
• InChI Key： ZWSDHPWLKXAQIA-UHFFFAOYSA-N
• SMILES： FC(CN(C(C(C)C)=O)N)(F)F

Computed Properties

• Exact Mass: 184.08234746g/mol
• Monoisotopic Mass: 184.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.3Ų

Additional information on 2-methyl-N-(2,2,2-trifluoroethyl)propanehydrazide

Comprehensive Overview of 2-methyl-N-(2,2,2-trifluoroethyl)propanehydrazide (CAS No. 2169103-69-7)

The compound 2-methyl-N-(2,2,2-trifluoroethyl)propanehydrazide (CAS No. 2169103-69-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a trifluoroethyl group and a propanehydrazide backbone, this compound exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, owing to its reactivity and stability under various conditions.

In recent years, the demand for fluorinated compounds like 2-methyl-N-(2,2,2-trifluoroethyl)propanehydrazide has surged due to their enhanced bioavailability and metabolic stability. These properties make them ideal candidates for developing new therapeutics, especially in oncology and neurology. The CAS No. 2169103-69-7 is often searched in conjunction with terms such as "fluorinated hydrazides" and "trifluoroethyl derivatives," reflecting its relevance in cutting-edge research.

From an industrial perspective, 2-methyl-N-(2,2,2-trifluoroethyl)propanehydrazide is valued for its versatility. It serves as a key intermediate in the synthesis of advanced materials, including liquid crystals and polymers. Its trifluoroethyl moiety contributes to the thermal and chemical resistance of these materials, making them suitable for high-performance applications. This aligns with the growing trend of incorporating fluorine-containing compounds into sustainable technologies.

Environmental and safety considerations are also critical when discussing CAS No. 2169103-69-7. Unlike some traditional chemicals, this compound is designed to minimize ecological impact while maintaining efficacy. Researchers are exploring its biodegradability and toxicity profile, addressing concerns raised by regulatory bodies and environmentally conscious consumers. Searches for "eco-friendly fluorinated compounds" often lead to discussions about derivatives like 2-methyl-N-(2,2,2-trifluoroethyl)propanehydrazide.

The synthesis of 2-methyl-N-(2,2,2-trifluoroethyl)propanehydrazide involves multi-step organic reactions, including condensation and fluorination processes. Detailed protocols are frequently sought after in academic and industrial laboratories, with queries such as "synthesis of trifluoroethyl hydrazides" trending in scientific databases. The compound's purity and yield are paramount, driving innovations in catalytic methods and green chemistry approaches.

Looking ahead, the potential of CAS No. 2169103-69-7 extends beyond current applications. With advancements in computational chemistry and AI-driven drug design, this compound could play a pivotal role in discovering next-generation therapeutics. Its molecular structure is compatible with machine learning models that predict biological activity, a hot topic in "AI for drug discovery" circles. This intersection of chemistry and technology underscores the compound's future relevance.

In summary, 2-methyl-N-(2,2,2-trifluoroethyl)propanehydrazide (CAS No. 2169103-69-7) represents a fascinating intersection of innovation and practicality. Its applications span pharmaceuticals, materials science, and sustainable chemistry, making it a subject of ongoing research and commercial interest. As the scientific community continues to explore its capabilities, this compound is poised to remain a key player in the evolution of modern chemistry.